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CRYSTALS-Dilithium Implementation Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the secure and stable implementation of the

CRYSTALS-Dilithium digital signature algorithm in experimental and production environments.

Frequently Asked Questions (FAQs)
Q1: What is CRYSTALS-Dilithium?

A1: CRYSTALS-Dilithium is a lattice-based digital signature scheme and a post-quantum

cryptography standard selected by the National Institute of Standards and Technology (NIST).

[1] Its security is based on the hardness of solving problems over module lattices, which are

believed to be resistant to attacks by both classical and quantum computers.[1][2] Dilithium is

designed to be a secure and efficient digital signature algorithm for a post-quantum world.

Q2: What are the different security levels of Dilithium, and which one should I use?

A2: Dilithium offers several parameter sets corresponding to different NIST post-quantum

security levels. The primary levels are Dilithium2, Dilithium3, and Dilithium5, corresponding

to NIST Levels 2, 3, and 5, respectively.[3] For most applications, Dilithium3 is recommended

as it provides a conservative security margin of over 128 bits against all known classical and
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quantum attacks.[4] The choice of security level depends on the specific security requirements

of your application, with higher levels offering greater security at the cost of larger key/signature

sizes and increased computational overhead.

Q3: What does "stabilizing" a Dilithium setup refer to?

A3: In the context of implementing CRYSTALS-Dilithium, "stabilizing" refers to ensuring the

implementation is not only correct but also secure against side-channel attacks (e.g., timing,

power, and electromagnetic analysis) and produces consistent performance. An unstable

implementation might leak secret key information through unintended channels or exhibit

unpredictable behavior, undermining its cryptographic security.[5][6]

Q4: What is a "hybrid" implementation of Dilithium?

A4: A hybrid implementation involves using Dilithium in conjunction with a traditional, "pre-

quantum" signature scheme. This approach is recommended to maintain security against

classical threats in the event that a vulnerability is discovered in the post-quantum algorithm.[4]

Troubleshooting Guides
Issue 1: Signature verification is failing intermittently.

Question: My implementation produces signatures that sometimes fail to verify. What are the

common causes?

Answer: Intermittent verification failures are often traced back to issues in the signing

process, specifically with rejection sampling. The Dilithium signing process involves a "Fiat-

Shamir with Aborts" technique where a signature candidate is generated and then checked

against certain bounds.[4][7] If the candidate falls outside these bounds, it is rejected, and

the process repeats.

Check your rejection sampling implementation: Ensure that the bounds (gamma1 and

gamma2) are correctly implemented and that the checks are performed correctly.[7] An

incorrect implementation might produce signatures that are statistically valid but

occasionally fall outside the acceptable parameters for verification.
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Ensure deterministic randomness: For debugging, use the deterministic version of

Dilithium where the randomness for the masking vector y is generated from a seed. This

will make the signing process repeatable and help isolate the source of the error.[7]

Verify data encoding: Ensure that all data (public key, message, signature components) is

serialized and deserialized consistently between the signing and verification processes.

Any discrepancy in encoding can lead to a hash mismatch and verification failure.

Issue 2: High variance in signing operation latency.

Question: The time it takes to generate a signature varies significantly. Is this expected, and

can it be a security risk?

Answer: Yes, high latency variance is expected due to the rejection sampling mechanism

inherent in Dilithium's design.[7] The number of attempts required to generate a valid

signature can vary, leading to different execution times. However, this timing variability can

be exploited in side-channel attacks.

Implement constant-time operations: To mitigate the security risk, it is crucial that all

cryptographic operations, especially those involving secret keys (e.g., polynomial

multiplication, hashing), are implemented in constant time.[8] This means the execution

time should not depend on the values of the secret data.

Performance Optimization: For environments requiring more predictable performance,

consider hardware acceleration or optimized software libraries (e.g., using AVX2 or AVX-

512 instructions) which can significantly reduce the overall number of cycles required for

signing and verification, thereby reducing the impact of the variance.[4][9]

Issue 3: The implementation is vulnerable to side-channel attacks (e.g., power analysis).

Question: How can I stabilize my Dilithium implementation against physical side-channel

attacks?

Answer: Protecting against side-channel attacks is critical for a secure Dilithium
implementation. These attacks exploit physical leakages like power consumption or

electromagnetic emissions to recover secret key information.[5][6][10]
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Avoid data-dependent branching: Ensure that there are no conditional branches in your

code that depend on secret data.

Use constant-time functions: All arithmetic and logical operations involving the secret key

must be implemented to execute in a constant number of clock cycles, regardless of the

input data.[8]

Masking: This countermeasure involves splitting secret values into multiple "shares".

Operations are then performed on these shares, making it significantly harder for an

attacker to derive meaningful information from a single leakage point.[6]

Hardware-specific mitigations: If implementing on hardware like FPGAs or ASICs, specific

countermeasures can be designed to reduce signal-to-noise ratio in power traces, such as

shuffling the order of operations or introducing noise.[5]

Data Presentation
Table 1: CRYSTALS-Dilithium Parameter Sets and Performance

Paramete
r Set

NIST
Security
Level

Public
Key Size
(bytes)

Signature
Size
(bytes)

Keygen
(Skylake
cycles,
AVX2)

Sign
(Skylake
cycles,
AVX2)

Verify
(Skylake
cycles,
AVX2)

Dilithium2 2 1312 2420 124,031 333,013 118,412

Dilithium3 3 1952 3293 187,465 477,893 171,852

Dilithium5 5 2592 4595 240,439 647,061 229,140

Data sourced from official CRYSTALS-Dilithium benchmarks on an Intel Core-i7 6600U

(Skylake) CPU.[4]

Experimental Protocols
Protocol 1: Key Generation
Objective: To generate a public and private key pair for CRYSTALS-Dilithium.
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Methodology:

Generate Seeds: Generate a 256-bit seed, ζ.

Expand Seeds: Use SHAKE-256 on ζ to produce three values: ρ, ρ', and K.

Generate Matrix A: Expand the seed ρ using a SHAKE-128 extendable output function to

generate the public matrix A.

Sample Secret Vectors: Using the seed ρ', sample the secret vectors s₁ and s₂. The

coefficients of these vectors are small integers drawn from a uniform distribution within a

specified range [-η, η].[8]

Compute Public Vector t: Compute t = As₁ + s₂.[8]

Form Key Pair:

The public key (pk) consists of ρ and t.

The secret key (sk) consists of ρ, K, s₁, and s₂.

Protocol 2: Signature Generation
Objective: To generate a digital signature for a message.

Methodology:

Initialize: Start a loop that will repeat until a valid signature is generated (rejection sampling).

Sample Masking Vector: Generate a random masking vector y with coefficients in a specified

range [-γ₁, γ₁].

Compute Commitment: Calculate the commitment vector w ≈ Ay. Specifically, w₁ is computed

as the high-order bits of Ay.

Generate Challenge: Create a challenge polynomial c by hashing the message and w₁.

Compute Response: Calculate the response vector z = y + cs₁.[8]
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Check Bounds (Rejection Sampling):

Verify that the infinity norm of z is less than γ₁ - β.

Verify that the low-order bits of Ay - cs₂ are within a certain bound.

If any check fails, reject the signature and return to step 1.[7]

Finalize Signature: If all checks pass, the signature consists of the challenge c and the

response z.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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